Cas no 2680785-17-3 (Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 2680785-17-3
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5633560
• PubChem ID: 165930523
• Update Time: 2025-06-10

Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293615
• benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate
• 2680785-17-3
• Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C18H26N2O3/c1-18(22)9-12-20(14-18)16-7-10-19(11-8-16)17(21)23-13-15-5-3-2-4-6-15/h2-6,16,22H,7-14H2,1H3
• InChI Key： FEGMMHUXYRQWQK-UHFFFAOYSA-N
• SMILES： OC1(C)CCN(C1)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate

Exploring Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2680785-17-3): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2680785-17-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine and pyrrolidine moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its hydroxy-methyl functional group, which may contribute to enhanced solubility and bioavailability—a critical factor in modern medicinal chemistry.

The synthesis of Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate involves multi-step organic reactions, often leveraging carbamate protection strategies. Its benzyl group serves as a versatile protecting group, which can be selectively removed under mild conditions, making it valuable for peptide synthesis and small molecule optimization. Recent trends in AI-driven drug design have further highlighted the importance of such intermediates, as they are frequently used in high-throughput screening libraries.

One of the most searched questions related to this compound is: "What are the applications of piperidine derivatives in CNS drugs?" Interestingly, Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate shares structural similarities with known neurological agents, sparking interest in its potential for neurodegenerative disease research. Additionally, its hydrogen bond acceptor/donor properties align with current fragment-based drug discovery methodologies, a hot topic in biotech forums.

From an SEO perspective, terms like "piperidine-carboxylate synthesis" and "hydroxy-pyrrolidine derivatives" are frequently queried by chemists and researchers. This underscores the demand for detailed technical insights into such compounds. Moreover, the rise of green chemistry has led to inquiries about eco-friendly synthetic routes for Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate, reflecting broader industry shifts toward sustainability.

In conclusion, Benzyl 4-(3-hydroxy-3-methylpyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2680785-17-3) represents a compelling case study in modern organic synthesis and drug development. Its versatility, coupled with emerging computational chemistry tools, positions it as a key player in addressing challenges like drug delivery and target selectivity. As research progresses, this compound may unlock new avenues in precision medicine and therapeutic innovation.